Cas no 1083300-51-9 (2-(Aminomethyl)-6-methylpyridin-4-OL)

• Product Name: 2-(Aminomethyl)-6-methylpyridin-4-OL
• CAS No: 1083300-51-9
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD22545586
• CID: 5616964
• PubChem ID: 72215993
• Update Time: 2025-05-25

2-(Aminomethyl)-6-methylpyridin-4-OL Chemical and Physical Properties

Names and Identifiers

• 2-(AMINOMETHYL)-6-METHYLPYRIDIN-4-OL
• EN300-2958721
• AB80150
• 1083300-51-9
• 2-(Aminomethyl)-6-methylpyridin-4-OL

• MDL： MFCD22545586
• Inchi： 1S/C7H10N2O/c1-5-2-7(10)3-6(4-8)9-5/h2-3H,4,8H2,1H3,(H,9,10)
• InChI Key： SHIUTNHCIPNZED-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NC(=C1)CN

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on 2-(Aminomethyl)-6-methylpyridin-4-OL

Professional Introduction to 2-(Aminomethyl)-6-methylpyridin-4-OL (CAS No. 1083300-51-9)

2-(Aminomethyl)-6-methylpyridin-4-OL, with the chemical identifier CAS No. 1083300-51-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic alcohol features a pyridine core substituted with an aminomethyl group at the 2-position and a methyl group at the 6-position, alongside a hydroxyl group at the 4-position. Its unique structural framework positions it as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and inflammatory pathways.

The compound's molecular structure, characterized by its nitrogen-rich pyridine scaffold, contributes to its potential role as a precursor in the development of novel therapeutic agents. The presence of both an amine and a hydroxyl group enhances its reactivity, making it suitable for further functionalization through various chemical transformations. These include nucleophilic substitution reactions, condensation reactions, and coupling strategies, which are widely employed in drug discovery and development pipelines.

In recent years, there has been growing interest in pyridine derivatives due to their demonstrated efficacy in modulating biological processes. Specifically, compounds with similar structural motifs have been investigated for their potential applications in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The aminomethyl moiety in 2-(Aminomethyl)-6-methylpyridin-4-OL suggests that it may serve as a key building block for synthesizing chelating agents or ligands that interact with metal ions involved in these pathologies.

Moreover, the hydroxyl group at the 4-position provides an opportunity for further derivatization into ether or ester functionalities, which are common in drug molecules designed to improve pharmacokinetic properties. Such modifications can enhance solubility, bioavailability, and metabolic stability, critical factors for clinical success. The methyl group at the 6-position may also influence steric interactions and binding affinity when incorporated into larger molecular frameworks.

Current research in medicinal chemistry emphasizes the importance of rational drug design, where structural features are carefully tailored to optimize biological activity. 2-(Aminomethyl)-6-methylpyridin-4-OL exemplifies this approach by offering a scaffold that can be modified to target specific biological receptors or enzymes. For instance, its pyridine core is known to interact with adrenergic receptors, making it a candidate for developing agents that modulate cardiovascular function or cognitive processes.

One notable area of investigation involves the use of pyridine derivatives as scaffolds for small-molecule inhibitors of kinases and other enzymes implicated in cancer progression. The aminomethyl group provides a handle for covalent bond formation with reactive sites on target proteins, while the hydroxyl and methyl groups contribute to overall molecular shape complementarity. This dual functionality has been exploited in designing molecules that exhibit high selectivity and potency against disease-causing enzymes.

The synthesis of 2-(Aminomethyl)-6-methylpyridin-4-OL typically involves multi-step organic reactions starting from commercially available pyridine precursors. Key steps often include nucleophilic substitution to introduce the aminomethyl group followed by selective methylation at the 6-position. The final step involves hydroxylating the 4-position via oxidation or reduction methodologies. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.

The compound's physicochemical properties, such as solubility and stability under various conditions, are critical considerations during its development as a pharmaceutical intermediate. Experimental data on its behavior in solution-phase reactions can inform decisions about formulation strategies and storage requirements. Additionally, spectroscopic techniques like NMR and mass spectrometry provide detailed structural confirmation essential for quality control purposes.

In conclusion,2-(Aminomethyl)-6-methylpyridin-4-OL (CAS No. 1083300-51-9) represents a promising candidate for further exploration in drug discovery programs. Its structural features offer multiple points of intervention for medicinal chemists seeking to develop novel therapeutics targeting neurological disorders or inflammatory conditions. As research continues to uncover new biological pathways amenable to modulation by small molecules,this compound stands out as a valuable asset in synthetic libraries designed to accelerate therapeutic innovation.